Cas no 2248216-03-5 ((2S)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropanoic acid)

• Product Name: (2S)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropanoic acid
• CAS No: 2248216-03-5
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5820892
• PubChem ID: 137938138
• Update Time: 2025-07-15

(2S)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6505979
• (2S)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropanoic acid
• 2248216-03-5

• Inchi： 1S/C10H18O3/c1-7(9(11)12)4-8-5-10(2,3)6-13-8/h7-8H,4-6H2,1-3H3,(H,11,12)/t7-,8?/m0/s1
• InChI Key： YOMAGPZYGJWXPD-JAMMHHFISA-N
• SMILES： O1CC(C)(C)CC1C[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on (2S)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropanoic acid

Introduction to (2S)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropanoic acid (CAS No. 2248216-03-5)

(2S)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropanoic acid (CAS No. 2248216-03-5) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of chiral carboxylic acids, which are essential building blocks in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of (2S)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropanoic acid is characterized by a chiral center at the 2-position of the propanoic acid moiety, coupled with a 4,4-dimethyloxolan-2-yl substituent. This specific arrangement imparts significant stereochemical complexity, making it a valuable intermediate in asymmetric synthesis. The presence of the oxolane ring and the methyl groups contributes to the compound's stability and reactivity, which are crucial for its applications in drug discovery and development.

Recent research findings have highlighted the potential of (2S)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropanoic acid in various therapeutic areas. For instance, studies have shown that this compound exhibits promising anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and asthma. Additionally, preliminary data suggest that it may have antioxidant effects, which could help in mitigating oxidative stress-related conditions.

In the context of medicinal chemistry, (2S)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropanoic acid has been explored as a lead compound for the development of new drugs. Its chiral nature allows for the synthesis of enantiomerically pure forms, which can be crucial for optimizing pharmacological activity and reducing side effects. Researchers have also investigated its potential as a prodrug precursor, where it can be designed to release active metabolites upon enzymatic cleavage in vivo.

The synthesis of (2S)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropanoic acid typically involves several steps, including the formation of the oxolane ring and the introduction of the chiral center. One common approach is to start with a suitable aldehyde or ketone and undergo a series of reactions such as aldol condensation, reduction, and esterification. The final step often involves hydrolysis to obtain the carboxylic acid form. Advanced techniques such as catalytic asymmetric synthesis have been employed to improve yield and enantiomeric purity.

From a pharmacological perspective, (2S)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropanoic acid has been evaluated for its bioavailability and metabolic stability. Preclinical studies have demonstrated that it exhibits favorable pharmacokinetic properties, including good oral absorption and low toxicity. These attributes make it an attractive candidate for further clinical development.

In clinical trials, (2S)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropanoic acid has shown promise in Phase I trials for safety and tolerability. Early results indicate that it is well-tolerated at therapeutic doses with minimal adverse effects. Ongoing Phase II trials are focusing on assessing its efficacy in specific disease models, such as chronic inflammatory conditions and neurodegenerative disorders.

The future outlook for (2S)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropanoic acid is promising. Continued research is expected to uncover new applications and optimize its use in various therapeutic settings. Additionally, advancements in synthetic methods and formulation technologies will further enhance its potential as a valuable pharmaceutical agent.

In conclusion, (2S)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropanoic acid (CAS No. 2248216-03-5) represents a significant advancement in the field of organic chemistry and medicinal chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further investigation and development as a therapeutic agent.